Cas no 1805449-19-7 (2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805449-19-7
• MF: C₉H₆Br₂F₂N₂
• MW: 339.96214723587
• CID: 4809358
• Update Time: 2025-10-28

2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H6Br2F2N2/c10-4-6-3-5(1-2-14)7(9(12)13)8(11)15-6/h3,9H,1,4H2
• InChI Key： XAYJDSZUCAQSME-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(CC#N)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile

Research Brief on 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805449-19-7)

2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805449-19-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its potential applications in drug discovery, focusing on its unique structural features, such as the difluoromethyl and bromomethyl groups, which contribute to its reactivity and biological activity.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile in the construction of heterocyclic scaffolds. The researchers demonstrated its efficacy as a key building block for the synthesis of pyridine-based inhibitors targeting protein kinases. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups and enhancing its applicability in medicinal chemistry.

In another study, researchers from a leading agrochemical company explored the use of this compound in the development of next-generation fungicides. The presence of the difluoromethyl group was found to enhance the compound's binding affinity to fungal enzymes, thereby improving its efficacy. The study reported promising results in field trials, with the derivative showing potent activity against a broad spectrum of fungal pathogens while maintaining low toxicity to non-target organisms.

Further investigations into the mechanistic aspects of 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile have revealed its potential as a precursor for fluorinated analogs of biologically active molecules. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. A 2024 study in ACS Chemical Biology demonstrated that derivatives of this compound exhibited enhanced pharmacokinetic properties, making them attractive candidates for further preclinical evaluation.

The safety and handling of 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile have also been a focus of recent research. Due to its reactive bromine and difluoromethyl groups, proper storage and handling protocols are essential to ensure stability and prevent degradation. A recent technical report emphasized the need for inert atmosphere storage and the use of protective equipment when working with this compound, as it may pose risks of skin and respiratory irritation.

In conclusion, 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805449-19-7) represents a valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a promising candidate for the development of novel therapeutics and agrochemicals. Ongoing research continues to explore its full potential, with recent studies highlighting its applications in kinase inhibition, antifungal development, and fluorinated drug design. Future directions may include further optimization of its synthetic routes and expanded biological evaluations to unlock new therapeutic possibilities.